![molecular formula C18H21N3O2 B4937361 1-(2-methylbenzyl)-4-(4-nitrophenyl)piperazine](/img/structure/B4937361.png)
1-(2-methylbenzyl)-4-(4-nitrophenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-methylbenzyl)-4-(4-nitrophenyl)piperazine is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential therapeutic applications in various fields, including neuroscience, pharmacology, and medicinal chemistry.
Mechanism of Action
The mechanism of action of 1-(2-methylbenzyl)-4-(4-nitrophenyl)piperazine is not fully understood. However, it has been proposed that the compound acts as a selective serotonin reuptake inhibitor (SSRI) by blocking the reuptake of serotonin in the brain. It has also been suggested that the compound acts as a potent dopamine D2 receptor antagonist, which may contribute to its analgesic and anticonvulsant effects.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In animal studies, the compound has been found to increase the levels of serotonin and dopamine in the brain. It has also been shown to have analgesic, anticonvulsant, and anti-inflammatory effects. However, the exact biochemical and physiological effects of the compound in humans are not fully understood.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(2-methylbenzyl)-4-(4-nitrophenyl)piperazine in lab experiments include its potential as a lead compound for the development of new drugs and its ability to selectively target serotonin and dopamine receptors. However, the limitations of using the compound in lab experiments include its potential toxicity and the lack of knowledge about its long-term effects.
Future Directions
There are several future directions for research on 1-(2-methylbenzyl)-4-(4-nitrophenyl)piperazine. One direction is to further investigate its potential as a selective serotonin reuptake inhibitor (SSRI) and dopamine D2 receptor antagonist. Another direction is to investigate its potential as a lead compound for the development of new drugs for the treatment of various neurological and psychiatric disorders. Additionally, further studies are needed to determine the long-term effects and potential toxicity of the compound.
Synthesis Methods
The synthesis of 1-(2-methylbenzyl)-4-(4-nitrophenyl)piperazine involves the reaction of 1-(2-methylbenzyl)piperazine with 4-nitrobenzaldehyde in the presence of a catalyst. This method has been reported in several research papers, and the yield of the product has been found to be satisfactory.
Scientific Research Applications
1-(2-methylbenzyl)-4-(4-nitrophenyl)piperazine has been extensively studied for its potential therapeutic applications in various fields. In neuroscience, it has been investigated for its potential as a selective serotonin reuptake inhibitor (SSRI) and as a potent dopamine D2 receptor antagonist. In pharmacology, it has been studied for its potential as an analgesic, anticonvulsant, and anti-inflammatory agent. In medicinal chemistry, it has been investigated for its potential as a lead compound for the development of new drugs.
properties
IUPAC Name |
1-[(2-methylphenyl)methyl]-4-(4-nitrophenyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O2/c1-15-4-2-3-5-16(15)14-19-10-12-20(13-11-19)17-6-8-18(9-7-17)21(22)23/h2-9H,10-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGRWCUQMFRLEEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CN2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.